Cas no 2413898-04-9 (tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate
• CAS No: 2413898-04-9
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 5674652
• PubChem ID: 165768289
• Update Time: 2025-11-07

tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665995
• tert-butyl N-(2-hydroxyethyl)-N-[3-(2-oxo-1,3-oxazolidin-3-yl)propyl]carbamate
• 2413898-04-9
• tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate

• Inchi： 1S/C13H24N2O5/c1-13(2,3)20-12(18)14(7-9-16)5-4-6-15-8-10-19-11(15)17/h16H,4-10H2,1-3H3
• InChI Key： NKSMEEALIXWXDS-UHFFFAOYSA-N
• SMILES： O(C(N(CCO)CCCN1C(=O)OCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.3Ų

Additional information on tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate (CAS No. 2413898-04-9)

The compound tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate (CAS No. 2413898-04-9) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group, a hydroxyethyl moiety, and an oxazolidinone ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug development, particularly in the design of novel antimicrobial agents and enzyme inhibitors.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate has surged, driven by advancements in medicinal chemistry and biotechnology. This compound is often explored in the context of structure-activity relationship (SAR) studies, where its modular design allows for precise modifications to enhance pharmacological properties. Its CAS No. 2413898-04-9 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global supply chains.

One of the most discussed topics in the scientific community is the role of oxazolidinone derivatives in addressing antibiotic resistance. As a member of this class, tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate is under scrutiny for its potential to contribute to next-generation antimicrobial therapies. Researchers are also investigating its utility in prodrug design, where its carbamate and hydroxyethyl functionalities can be leveraged to improve drug delivery and bioavailability.

From a synthetic chemistry perspective, the compound's tert-butyl carbamate (Boc) group is a widely used protecting group in peptide synthesis. This feature makes it a versatile building block for constructing complex molecules, particularly in peptide-based drug discovery. The presence of the oxazolidinone ring further enhances its reactivity, enabling selective transformations that are crucial for asymmetric synthesis and chiral auxiliaries.

In the context of green chemistry, there is growing interest in optimizing the synthesis of tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate to minimize environmental impact. Innovations such as catalytic methods and solvent-free reactions are being explored to align with sustainable manufacturing practices. This aligns with broader industry trends toward eco-friendly chemical production and reduced carbon footprints.

For researchers seeking detailed spectroscopic data or analytical protocols for this compound, resources like NMR and HPLC profiles are essential. The compound's stability under various conditions, including pH sensitivity and thermal degradation, is also a key area of study. These factors are critical for ensuring its suitability in formulation development and quality control processes.

In summary, tert-butyl N-(2-hydroxyethyl)-N-3-(2-oxo-1,3-oxazolidin-3-yl)propylcarbamate (CAS No. 2413898-04-9) represents a multifaceted tool in modern chemistry and drug development. Its applications span from antimicrobial research to peptide synthesis, making it a compound of enduring relevance. As scientific inquiry continues to evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and materials science.